Cas no 1122-82-3 (isothiocyanatocyclohexane)

isothiocyanatocyclohexane structure

Product Name:isothiocyanatocyclohexane

CAS No:1122-82-3

Molecular Formula:C₇H₁₁NS

Molecular Weight:141.23

MDL:MFCD00003841

CID:83408

PubChem ID:14289

isothiocyanatocyclohexane Properties

Names and Identifiers

- Cyclohexyl isothiocyanate
- Isothiocyanatocyclohexane
- Isothiocyanic Acid Cyclohexyl Ester
- isothiocyanatocyclohexane
- NSC60129
- J-670005
- Cyclohexyl-isothiocyanat [German]
- VS-02927
- Isothiocyanic acid, cyclohexyl ester
- GEO-00873
- Isothiocyanocyclohexane
- NS00010669
- Cyclohexyl isothiocyanate, 98%
- BP-12923
- NSC-60129
- 2UF76U4DED
- Cyclohexyl isothiocyanate, isothiocyanato-
- isothiocyanato-cyclohexane
- InChI=1/C7H11NS/c9-6-8-7-4-2-1-3-5-7/h7H,1-5H
- Cyclohexane, isothiocyanato-
- 1122-82-3
- NSC 60129
- cyclohexane isothiocyanate
- CYCLOHEXANE,ISOTHIOCYANATO-
- EN300-20282
- Cyclohexyl-isothiocyanat [German]
- Cyclohexylisothiocyanate
- cylcohexyl isothiocyanate
- F0001-0272
- MFCD00003841
- FT-0624205
- WLN: L6TJ ANCS
- Cyclohexyl-isothiocyanat
- DTXSID5061532
- I0187
- EINECS 214-361-9
- J-801004
- J-802179
- SCHEMBL330620
- D91097
- AKOS000120219
- CHEBI:229386
- ISOTHIOCYANATOCYCLOHEXANE
- STL146442
- DB-041071
- BBL011352
- DTXCID7033288
- +Expand
- MDL： MFCD00003841
- InChIKey： MZSJGCPBOVTKHR-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H11NS/c9-6-8-7-4-2-1-3-5-7/h7H,1-5H2
- SMILES： S=C=NC1CCCCC1
- BRN： 774525

Computed Properties

Exact Mass: 141.06100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 141.06122
Heavy Atom Count: 9
Complexity: 121
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 44.4

Experimental Properties

LogP: 2.42190
PSA: 44.45000
Refractive Index: n20/D 1.536(lit.)
Boiling Point: 219°C(lit.)
Flash Point: Fahrenheit: 203 ° f
Celsius: 95 ° c
Color/Form: Colorless liquid with pungent smell
Solubility: Hydrolyzable
Sensitiveness: Moisture Sensitive
Density: 0.996 g/mL at 25 °C(lit.)

isothiocyanatocyclohexane Security Information

Symbol: GHS05 GHS08
RTECS：NX8480000
WGK Germany：3
Safety Term：8
Safety Instruction： S45-S36/37/39-S26-S39-S23
Packing Group：III
Packing Group：III
Risk Phrases：R20/21/22; R36/37/38
Hazard Level：8
Dangerous goods sign： C
Hazardous Material transportation number：2922
Hazard Statement： H314,H317,H334
Warning Statement： P261,P280,P305+P351+P338,P310
Prompt：dangerous
PackingGroup：III
Risk Phrases： 34-42
Signal Word：Danger
TSCA：Yes
HazardClass：8

isothiocyanatocyclohexane Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

isothiocyanatocyclohexane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003PLU-1g	Cyclohexyl Isothiocyanate	1122-82-3	98%(GC)	1g	$31.00
A2B Chem LLC	AB72354-1g	Cyclohexyl isothiocyanate	1122-82-3	98%(GC)	1g	$17.00	2024-04-20
Aaron	AR003PU6-5g	Cyclohexyl Isothiocyanate	1122-82-3	97%	5g	$9.00
abcr	AB115155-5 g	Cyclohexyl isothiocyanate, 98%; .	1122-82-3	98%	5 g	€53.70	2023-07-20
Apollo Scientific	OR30305-1g	Cyclohexyl isothiocyanate	1122-82-3	95	1g	£40.00
Chemenu	CM344657-25g	Cyclohexyl isothiocyanate	1122-82-3	95%+	25g	$86	2023-02-03
Enamine	EN300-20282-0.05g	isothiocyanatocyclohexane	1122-82-3	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D956315-100g	Cyclohexyl Isothiocyanate	1122-82-3	98.0%	100g	$240	2022-09-08
Fluorochem	008784-1g	Cyclohexyl isothiocyanate	1122-82-3	98%	1g	￡10.00	2022-03-01
Life Chemicals	F0001-0272-0.25g	Cyclohexyl isothiocyanate	1122-82-3	95%+	0.25g	$18.0	2023-09-07

isothiocyanatocyclohexane Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1122-82-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

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(CAS:1122-82-3)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1122-82-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

isothiocyanatocyclohexane Related Literature

1. Synthesis of new bifunctional chelating agents: (1R*,2R*,4S*)-4-isothiocyanatocyclohexane-1,2-diamine-N,N,N′,N′-tetrakismethanephosphonic acid (4-ICMP) and (1R*,2R*,4S*)-4-isothiocyanatocyclohexane-1,2-diamine-N,N,N′,N′-tetrakisethanephosphonic acid (4-ICEP)

Anthony Loussouarn,Muriel Duflos,Eric Benoist,Jean-Fran?ois Chatal,Guillaume Le Baut,Jean-Fran?ois Gestin J. Chem. Soc. Perkin Trans. 1 1998 237
2. vic-Iodothiocyanates and iodoisothiocyanates. Part 4. The synthesis of 2-substituted-2-thiazolines

Richard C. Cambie,David Chambers,Peter S. Rutledge,Paul D. Woodgate J. Chem. Soc. Perkin Trans. 1 1981 40
3. Cycloadditions of 1-aza-2-azoniaallene cations to isothiocyanates

Abdel-Rahman B.A. El-Gazzar,Kirsten Scholten,Yiping Guo,Kerstin Wei?enbach,Martin G. Hitzler,Gerhard Roth,Helmut Fischer,Johannes C. Jochims J. Chem. Soc. Perkin Trans. 1 1999 1999
4. New palladium and platinum complexes with bioactive 3,5-diacetyl-1,2,4-triazol bis(4-cyclohexyl thiosemicarbazone) ligand: chemistry, antiproliferative activity and preliminary toxicity studies

Ana I. Matesanz,Josefina Perles,Pilar Souza Dalton Trans. 2012 41 12538
5. Quickly FeCl3-catalyzed highly chemo- and stereo-selective [3 + 2] dipolar cycloaddition of aziridines with isothiocyanates

Lingfeng Gao,Kai Fu,Gengxiu Zheng RSC Adv. 2016 6 47192
6. BF3·Et2O catalyzed transannulation of pyridotriazoles with isothiocyanates: synthesis of thiazolo[3,4-a]pyridin-3-imines

Rahul Kumar,Vaibhavkumar Ginoya,Rashmi Semwal,Subbarayappa Adimurthy New J. Chem. 2021 45 20547
7. Occupational exposure to rubber vulcanization products during repair of rubber conveyor belts in a brown coal mine

Jan P. Gromiec,Wiktor Weso?owski,S?awomir Brze?nicki,Krystyna Wróblewska-Jakubowska,Ma?gorzata Kucharska J. Environ. Monit. 2002 4 1054
8. Thiourea and isothiocyanate – two useful chromophores for stereochemical studies. A comparison of experiment and computation

Jacek Gawronski,Marcin Kwit,Pawel Skowronek Org. Biomol. Chem. 2009 7 1562
9. Unprecedented spiro-annelated sugar isoureas, guanidines and amidines as new families of glycosidase inhibitors

Penélope Merino-Montiel,óscar López,José G. Fernández-Bola?os RSC Adv. 2012 2 11326

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Cas no 1122-82-3 (isothiocyanatocyclohexane)

isothiocyanatocyclohexane Properties

Names and Identifiers

Computed Properties

Experimental Properties

isothiocyanatocyclohexane Security Information

isothiocyanatocyclohexane Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

isothiocyanatocyclohexane Price

isothiocyanatocyclohexane Suppliers

isothiocyanatocyclohexane Related Literature

Related Categories

1122-82-3 (isothiocyanatocyclohexane) Related Products